Cas no 1276197-44-4 ((±)-Carazolol-d7 HCl (iso-propyl-d7))

• Product Name: (±)-Carazolol-d7 HCl (iso-propyl-d7)
• CAS No: 1276197-44-4
• MF: C₁₈H₂₃ClN₂O₂
• MW: 334.840423822403
• CID: 1066270
• Update Time: 2025-08-03

(±)-Carazolol-d7 HCl (iso-propyl-d7) Chemical and Physical Properties

Names and Identifiers

• (±)-Carazolol-d7 HCl (iso-propyl-d7)

• Inchi： 1S/C18H22N2O2.ClH/c1-12(2)19-10-13(21)11-22-17-9-5-8-16-18(17)14-6-3-4-7-15(14)20-16;/h3-9,12-13,19-21H,10-11H2,1-2H3;1H
• InChI Key： DXYNUICMBSWZMR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C2NC3=CC=CC=C3C=12)CC(O)CNC([H])(C([H])([H])[H])C([H])([H])[H].Cl

Additional information on (±)-Carazolol-d7 HCl (iso-propyl-d7)

Recent Advances in the Study of (±)-Carazolol-d7 HCl (iso-propyl-d7) and Its Applications in Chemical Biology and Medicine

The compound (±)-Carazolol-d7 HCl (iso-propyl-d7), with the CAS number 1276197-44-4, has recently garnered significant attention in the field of chemical biology and medicinal research. This deuterated analog of carazolol, a well-known beta-adrenergic receptor antagonist, is increasingly being utilized in pharmacokinetic and metabolic studies due to its stable isotopic labeling. The incorporation of deuterium atoms at the iso-propyl group enhances its utility as an internal standard in mass spectrometry-based assays, providing improved accuracy and precision in quantitative analyses.

Recent studies have focused on the synthesis and characterization of (±)-Carazolol-d7 HCl (iso-propyl-d7) to ensure its high purity and stability. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), have been employed to confirm the structural integrity and isotopic enrichment of the compound. These efforts are critical for its application in drug metabolism and pharmacokinetics (DMPK) studies, where the accurate quantification of carazolol and its metabolites is essential.

One of the key applications of (±)-Carazolol-d7 HCl (iso-propyl-d7) is in the field of receptor binding assays. Researchers have utilized this deuterated compound to investigate the binding affinity and selectivity of beta-adrenergic receptors, providing insights into the molecular mechanisms of receptor-ligand interactions. The use of deuterated analogs minimizes interference from endogenous compounds, thereby improving the reliability of the assay results. Furthermore, the compound has been employed in in vivo studies to track the distribution and elimination of carazolol, offering valuable data for the development of new therapeutic agents targeting beta-adrenergic pathways.

In addition to its role in basic research, (±)-Carazolol-d7 HCl (iso-propyl-d7) has potential clinical applications. Recent preclinical studies have explored its use as a tracer in positron emission tomography (PET) imaging to visualize beta-adrenergic receptor density in various tissues. This approach holds promise for the diagnosis and monitoring of cardiovascular diseases, where alterations in beta-adrenergic receptor expression are often implicated. The compound's stability and favorable pharmacokinetic properties make it a suitable candidate for such imaging applications.

Despite these advancements, challenges remain in the large-scale production and standardization of (±)-Carazolol-d7 HCl (iso-propyl-d7). Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs, ensuring broader accessibility for the scientific community. Additionally, ongoing studies are aimed at elucidating the long-term stability and storage conditions of the compound to maintain its efficacy over time.

In conclusion, (±)-Carazolol-d7 HCl (iso-propyl-d7) represents a valuable tool in chemical biology and medicinal research, with applications ranging from receptor binding assays to clinical imaging. Its deuterated structure enhances its utility in quantitative analyses, while ongoing research continues to expand its potential uses. As the field advances, further studies will likely uncover additional applications and refine existing methodologies, solidifying its role in the development of novel therapeutics and diagnostic tools.